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An In-depth Technical Guide to the Phases of Ammonium Tungsten Oxide

Abstract
Ammonium tungsten oxides and their precursor polyoxometalates represent a critical class

of materials in the synthesis of advanced tungsten-based products. As the primary industrial

feedstock for everything from tungsten metal and carbides to catalysts and electrochromic

materials, understanding the distinct phases of these compounds is paramount for controlling

the properties of the final product.[1][2] This technical guide provides a comprehensive

overview of the key phases of ammonium tungsten oxide, beginning with the foundational

precursors, ammonium paratungstate (APT) and ammonium metatungstate (AMT). We will

explore the intricate pathways of thermal decomposition and phase transformation that govern

the transition from these precursors to functional materials like hexagonal ammonium tungsten

bronze (h-ATB). Detailed synthesis protocols, characterization methodologies, and a

comparative analysis of the structural and physical properties of each phase are presented to

provide researchers and materials scientists with a robust framework for experimental design

and interpretation.
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Tungsten's unique properties, including its exceptionally high melting point and hardness, make

it indispensable in numerous high-performance applications.[2] The journey from tungsten ore

to a finished product, such as a cemented carbide cutting tool or a DeNOₓ catalyst, almost

invariably proceeds through an intermediate compound: ammonium paratungstate (APT).[1][3]

[4] APT and its derivatives are not mere intermediates; they are complex materials whose

crystalline structure, morphology, and purity dictate the quality of all downstream tungsten

products.[5]

The thermal treatment of these ammonium polytungstates initiates a cascade of phase

transformations, yielding a variety of materials including ammonium metatungstate (AMT),

amorphous intermediates, tungsten trioxide (WO₃), and, under specific conditions, the

functional ammonium tungsten bronzes (ATB).[6][7][8] These bronzes, characterized by a

mixed tungsten valence state (W⁵⁺/W⁶⁺) and a unique tunnel-like crystal structure, exhibit

remarkable properties such as strong near-infrared (NIR) absorption and electronic

conductivity, making them materials of significant research interest.[9][10][11]

This guide will systematically deconstruct the relationships between these phases, providing

the causal links between synthesis parameters and the resulting material structure and

properties.

The Precursor Phases: Ammonium Polytungstates
The two most significant ammonium polytungstate precursors are ammonium paratungstate

(APT) and ammonium metatungstate (AMT). Though chemically related, their distinct

structures and properties, particularly solubility, govern their processing and application.

Ammonium Paratungstate (APT)
Ammonium paratungstate is the cornerstone of the tungsten industry, crystallizing from purified

tungsten-rich solutions.[12] Its most common commercial form is the tetrahydrate,

(NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O.[1][7] The core of the structure is the paratungstate B ion,

[H₂W₁₂O₄₂]¹⁰⁻, a complex polyoxometalate cage.[1][13] The crystal morphology and the

number of water molecules of hydration (which can range from 4 to 11) are dependent on the

crystallization conditions, such as temperature.[1][5]

Ammonium Metatungstate (AMT)
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Ammonium metatungstate, (NH₄)₆[H₂W₁₂O₄₀]·nH₂O, is distinguished by its Keggin-type anion

structure, [H₂W₁₂O₄₀]⁶⁻, and its remarkably high solubility in water, which is a key technological

advantage for processes requiring aqueous solutions, such as catalyst impregnation.[14][15]

AMT is typically produced via the controlled thermal decomposition of APT, where heating

between 220-280°C causes a partial loss of ammonia and water.[2][16][17]

Table 1: Comparison of Primary Ammonium Polytungstate Precursors

Property
Ammonium Paratungstate
(APT)

Ammonium Metatungstate
(AMT)

Typical Formula (NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O[1][7]
(NH₄)₆[H₂W₁₂O₄₀]·nH₂O[14]

[15]

Anion Structure
Paratungstate B:

[H₂W₁₂O₄₂]¹⁰⁻[1][13]
α-Keggin: [H₂W₁₂O₄₀]⁶⁻[14]

Solubility in Water Partially soluble[2]
Very high (e.g., 1635 g L⁻¹ at

RT)[14]

Primary Role
Main industrial raw material

from ore[1][2]

High-purity, soluble precursor

for catalysts[7][18]

Phase Transformations: From Precursor to
Functional Material
The conversion of APT and AMT into various tungsten oxides and bronzes is governed by the

thermal conditions and the processing atmosphere. These transformations are complex, often

proceeding through several intermediate phases.

Thermal Decomposition Pathways
The thermal decomposition of APT is a well-studied, multi-step process that differs significantly

depending on the presence of a reducing or non-reducing atmosphere.[7][19]

Non-Reducing Conditions (e.g., Air):
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Dehydration (50–190°C): Initial heating drives off the water of hydration to form anhydrous

APT.[7]

AMT Formation (190–250°C): The compound releases ammonia, transforming the

paratungstate structure into that of metatungstate.[7][17]

Amorphous Phase (250–380°C): A major release of both ammonia and water leads to the

collapse of the crystalline structure, resulting in an X-ray amorphous intermediate.[7]

Crystallization (>400°C): An exothermic event marks the crystallization of the amorphous

phase into stable tungsten trioxide (WO₃), typically monoclinic.[7][14][20]

Reducing Conditions (e.g., Hydrogen, Ammonia): The initial steps of dehydration and

ammonia loss are similar. However, the reducing atmosphere prevents full oxidation to W⁶⁺.

Instead of forming WO₃, the material stabilizes as a mixed-valence ammonium tungsten

bronze (ATB).[9][19] This is a critical pathway for producing functional bronze materials.[21]

The diagram below illustrates these divergent transformation pathways.

Caption: Thermal decomposition pathways of APT under different atmospheres.

Hydrothermal Synthesis of Ammonium Tungsten
Bronzes
Beyond solid-state thermal reduction, hydrothermal and solvothermal methods offer precise

control over the synthesis of ammonium tungsten bronze nanostructures.[10] These wet-

chemical routes typically involve heating a precursor solution (e.g., AMT or APT in water) in a

sealed autoclave at temperatures between 200-350°C.[22][23]

Interestingly, the precursor's molecular structure can direct the crystallization pathway. When

using AMT, hexagonal ammonium tungsten bronze ((NH₄)₀.₂₅WO₃) often forms directly.[22][24]

However, when starting with APT, the reaction may proceed through a metastable pyrochlore-

type tungsten oxide hydrate (WO₃·0.5H₂O) intermediate before transforming into the final

hexagonal bronze phase.[22][23][24] This highlights a sophisticated structure-directing role of

the initial polyoxometalate cluster.
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Spotlight on Key Crystalline Phases
Hexagonal Ammonium Tungsten Bronze (h-ATB)
The most studied and technologically relevant bronze phase is the hexagonal ammonium

tungsten bronze, often designated α-HATB.[8][21]

Structure: h-ATB possesses a hexagonal crystal system (space group P6₃/mcm) composed

of corner-sharing WO₆ octahedra.[9] This arrangement creates large hexagonal tunnels

running through the structure, which are occupied by ammonium (NH₄⁺) ions. These ions are

crucial for stabilizing the hexagonal framework.[25]

Properties: The defining characteristic of h-ATB is the mixed valence state of tungsten,

containing both W⁶⁺ and W⁵⁺ (and sometimes W⁴⁺) ions.[10][11] The presence of W⁵⁺

introduces free electrons into the structure, leading to its distinctive blue color and, more

importantly, strong localized surface plasmon resonance (LSPR). This LSPR effect results in

intense absorption in the near-infrared (NIR) region while maintaining high transparency in

the visible spectrum.[10][26] This unique optical property makes h-ATB a prime candidate for

solar heat-shielding films and smart windows.[10]

Table 2: Properties of Hexagonal Ammonium Tungsten Bronze (h-ATB)

Property Description

Typical Formula (NH₄)ₓWO₃ (x ≈ 0.25 - 0.33)[9][22][27]

Crystal System Hexagonal[8][9]

Key Structural Feature
WO₆ octahedral framework with hexagonal

tunnels containing NH₄⁺ ions[11][25]

Valence State Mixed W⁶⁺ and W⁵⁺[10][25]

Key Physical Property
Strong Near-Infrared (NIR) Absorption[10][11]

[26]

Applications
NIR shielding films, catalysts, gas sensors,

electrochromic devices[4][8][10]
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Higher Temperature Bronze Phases
Further heating of h-ATB (α-HATB) can induce additional phase transformations. Around

550°C, a phase described as "reduced hexagonal (h-) WO₃" can form, which has a similar

structure but with nearly empty hexagonal channels.[8][21] At even higher temperatures (600-

650°C), this can transform into another hexagonal phase, termed β-HATB.[8][21]

Experimental Protocols & Characterization
Reproducible synthesis and accurate characterization are essential for harnessing the

properties of these materials.

Synthesis Protocols
Protocol 1: Thermal Synthesis of Ammonium Metatungstate (AMT) from APT

This protocol describes the conversion of APT to the highly soluble AMT via controlled

calcination.[17]

Preparation: Place a known quantity of ammonium paratungstate (APT) powder in a ceramic

crucible.

Calcination: Heat the sample in a furnace with controlled atmosphere (e.g., flowing dry air or

nitrogen) to a temperature between 210-265°C.[6] The key is to avoid temperatures that are

too low (incomplete conversion) or too high (formation of insoluble WO₃).[17]

Holding: Maintain the temperature for a sufficient duration (e.g., 2-4 hours) to ensure

complete conversion. The end of the reaction is difficult to judge visually, so precise control

of time and temperature is critical.[17]

Cooling & Dissolution: Cool the resulting powder to room temperature. The product, primarily

AMT, can be dissolved in hot water to separate it from any unreacted APT or insoluble

oxides.[14]

Recovery: The final AMT product can be recovered from the aqueous solution by spray

drying or crystallization.[14]

Protocol 2: Hydrothermal Synthesis of h-ATB Nanoplatelets
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This protocol is adapted from a one-step method for producing h-ATB with strong NIR

absorption properties.[10]

Precursor Solution: Dissolve sodium tungstate dihydrate (Na₂WO₄·2H₂O) and thiourea

(CH₄N₂S) as a reducing agent in deionized water in a beaker.

Transfer to Autoclave: Transfer the homogeneous solution into a Teflon-lined stainless-steel

autoclave.

Hydrothermal Reaction: Seal the autoclave and heat it to 260°C for a period of 24 hours. The

reaction temperature is a critical parameter influencing the final phase and morphology.[10]

Cooling and Collection: After the reaction, allow the autoclave to cool naturally to room

temperature. Collect the resulting precipitate by centrifugation.

Washing: Wash the collected product repeatedly with deionized water and ethanol to remove

any unreacted precursors and byproducts.

Drying: Dry the final h-ATB nanoplatelet powder in a vacuum oven at 60°C.
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Hydrothermal Synthesis Workflow for h-ATB

Prepare Precursor Solution
(e.g., Na₂WO₄, Thiourea, H₂O)

Transfer to
Teflon-lined Autoclave

Seal & Heat
(e.g., 260°C, 24h)

Cool to
Room Temperature

Collect Precipitate
(Centrifugation)

Wash with
H₂O and Ethanol

Dry in Vacuum Oven

Characterize Product
(XRD, SEM, XPS, etc.)

Click to download full resolution via product page

Caption: A typical experimental workflow for the hydrothermal synthesis of h-ATB.
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Essential Characterization Techniques
X-ray Diffraction (XRD): The primary tool for phase identification. It is used to distinguish

between the different crystalline structures of APT, AMT, h-ATB, and various tungsten oxides.

[9][21]

Thermal Analysis (TG/DTA): Thermogravimetric and Differential Thermal Analysis are used

to study the decomposition process, identifying the temperatures at which water and

ammonia are lost and when phase transitions occur.[7][19]

X-ray Photoelectron Spectroscopy (XPS): Essential for confirming the mixed valence states

(W⁶⁺, W⁵⁺) in ammonium tungsten bronzes, which is the origin of their unique properties.[10]

[21]

Electron Microscopy (SEM/TEM): Scanning and Transmission Electron Microscopy are used

to visualize the morphology and size of the synthesized particles, such as the nanoplatelets

or nanorods of h-ATB.[21]

UV-Vis-NIR Spectroscopy: Used to measure the optical properties, particularly to quantify the

NIR absorption and visible light transmittance of h-ATB films.[10][26]

Applications of Ammonium Tungsten Oxide Phases
The diverse phases derived from ammonium tungstate precursors serve a wide range of

industries.

Advanced Materials Manufacturing: APT is the universal starting material for producing

tungsten metal powder, tungsten wires, and tungsten carbide (WC) for the hard metal

industry.[2][7]

Catalysis: Both AMT and the final oxide products are used to create catalysts for crucial

industrial processes, including hydrodesulfurization and hydrodenitrification in oil refining and

selective catalytic reduction (DeNOₓ) for flue gas treatment.[4][18]

Energy-Saving Materials: The strong NIR shielding properties of hexagonal ammonium

tungsten bronze make it a highly sought-after material for transparent heat-shielding

coatings on architectural and automotive glass.[10][27]
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Electronics and Sensors: The unique electronic properties of tungsten bronzes and oxides

are being explored for applications in gas sensors, electrochromic "smart" windows, and as

components in electrochemical cells.[8]

Conclusion
The family of ammonium tungsten oxides is more than a simple collection of chemical

intermediates; it is a versatile system of materials where each phase possesses a distinct

structure and set of properties. The transition between these phases—from the foundational

precursors APT and AMT to the functional hexagonal ammonium tungsten bronze—is dictated

by carefully controlled synthesis conditions, primarily temperature and atmosphere. A thorough

understanding of these phase relationships, enabled by robust synthesis protocols and precise

characterization, is fundamental to innovation in the vast field of tungsten-based technologies.

This knowledge empowers researchers and scientists to tailor the properties of these materials

for applications ranging from industrial catalysis to next-generation energy-saving solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ammonium paratungstate - Wikipedia [en.wikipedia.org]

2. noahchemicals.com [noahchemicals.com]

3. 044588.09 [thermofisher.com]

4. azom.com [azom.com]

5. The Crystallization of Ammonium Paratungstate [news.chinatungsten.com]

6. Ammonium Paratungstate Decomposition--Ammonium Paratungstate Manufacturer and
Supplier [tungsten-powder.com]

7. Thermal Decomposition of Ammonium Paratungstate to Tungsten Trioxide Under Non-
Reducing Conditions [news.chinatungsten.com]

8. akjournals.com [akjournals.com]

9. Preparation and characterization of a hexagonal ammonium tungsten bronze phase
(NH4)WO3 - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]

10. researchgate.net [researchgate.net]

11. Ammonium Tungsten Bronze-Tungsten Bronze Products Manufacturer and Supplier-
ChinaTungsten Online [tungsten-powder.com]

12. tungsten-powder.com [tungsten-powder.com]

13. researchgate.net [researchgate.net]

14. pubs.acs.org [pubs.acs.org]

15. real.mtak.hu [real.mtak.hu]

16. Ammonium Paratungstate Chemical Property-
Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online
[ammonium-paratungstate.com]

17. Thermal Decomposition Method to Prepare Ammonium Metatungstate -
Introduction,Property,Production,Photo,Video,Price,Market - Chinatungsten Online
[ammonium-metatungstate.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15942783?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Ammonium_paratungstate
https://www.noahchemicals.com/what-is-ammonium-tungstate/
https://www.thermofisher.com/order/catalog/product/044588.09
https://www.azom.com/article.aspx?ArticleID=1260
http://news.chinatungsten.com/en/tungsten-copper-price/46-tungsten-news-en/tungsten-information/96809-ti-12377.html
http://www.tungsten-powder.com/ammonium-paratungstate-decomposition.html
http://www.tungsten-powder.com/ammonium-paratungstate-decomposition.html
http://news.chinatungsten.com/en/tungsten-carbide-powder-price/46-tungsten-news-en/tungsten-information/138108-ti-172023.html
http://news.chinatungsten.com/en/tungsten-carbide-powder-price/46-tungsten-news-en/tungsten-information/138108-ti-172023.html
https://akjournals.com/view/journals/10973/98/3/article-p707.pdf
https://pubs.rsc.org/en/content/articlelanding/1971/tf/tf9716700794/unauth
https://pubs.rsc.org/en/content/articlelanding/1971/tf/tf9716700794/unauth
https://www.researchgate.net/publication/326363402_A_Facile_Hydrothermal_Method_to_Synthesize_Ammonium_Tungsten_Bronze_Nanoplatelets_for_NIR_Absorption/fulltext/5b4806730f7e9b4637d1d097/A-Facile-Hydrothermal-Method-to-Synthesize-Ammonium-Tungsten-Bronze-Nanoplatelets-for-NIR-Absorption.pdf
http://www.tungsten-powder.com/ammonium-tungsten-bronze.html
http://www.tungsten-powder.com/ammonium-tungsten-bronze.html
http://www.tungsten-powder.com/Ammonium-Paratungstate-Crystallization.html
https://www.researchgate.net/publication/349211860_Synthesis_spectral_and_structural_characterization_of_organic_ammonium_paratungstates
https://pubs.acs.org/doi/10.1021/acs.cgd.1c00639
https://real.mtak.hu/17956/1/2591721%20Revised%20manuscript_Ammonium%20metatungstate_JTAC.pdf
http://ammonium-paratungstate.com/ammonium-paratungstate-chemical-property.html
http://ammonium-paratungstate.com/ammonium-paratungstate-chemical-property.html
http://ammonium-paratungstate.com/ammonium-paratungstate-chemical-property.html
http://www.ammonium-metatungstate.com/ammonium-metatungstate-thermal-decomposition-method.html
http://www.ammonium-metatungstate.com/ammonium-metatungstate-thermal-decomposition-method.html
http://www.ammonium-metatungstate.com/ammonium-metatungstate-thermal-decomposition-method.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15942783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. chembk.com [chembk.com]

19. Thermal Decomposition of Ammonium Paratungstate in Hydrogen
[news.chinatungsten.com]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. pubs.acs.org [pubs.acs.org]

23. Influence of the Precursor Structure on the Formation of Tungsten Oxide Polymorphs -
PMC [pmc.ncbi.nlm.nih.gov]

24. s3.eu-west-1.amazonaws.com [s3.eu-west-1.amazonaws.com]

25. pubs.acs.org [pubs.acs.org]

26. Gram-scale selective synthesis of WO3−x nanorods and (NH4)xWO3 ammonium
tungsten bronzes with tunable plasmonic properties - Nanoscale (RSC Publishing)
[pubs.rsc.org]

27. Synthesis and infrared shielding properties of molybdenum-containing ammonium
tungsten bronzes - RSC Advances (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Different phases of ammonium tungsten oxide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15942783/docs#different-phases-of-ammonium-
tungsten-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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